![molecular formula C11H20N2O2 B1404028 Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate CAS No. 1352546-72-5](/img/structure/B1404028.png)
Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate
Overview
Description
Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate is a chemical compound with the molecular formula C11H20N2O2 . It is a solid substance and is also known by its IUPAC name, tert-butyl (2-azaspiro [3.3]heptan-5-yl)carbamate .
Molecular Structure Analysis
The InChI code for Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate is1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds. Physical And Chemical Properties Analysis
Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate is a solid substance . It has a molecular weight of 248.75 . The compound should be stored in a refrigerator .Scientific Research Applications
Neuropharmacological Research
Research on compounds like NAN-190 and buspirone, which share structural similarities with tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate, has explored their effects on serotonin (5-HT) release and 5-HT1A receptor agonism. These studies have implications for understanding mood disorders and developing antidepressant drugs (Routledge et al., 1995), (Adeagbo et al., 2000).
Antitumor Activity
The antitumor activity of 1-alkylcarbamoyl derivatives of 5-fluorouracil against L1210 leukemia has been investigated, providing a potential area of research for tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate in cancer therapy (Hoshi et al., 1978).
Antioxidant Studies
Studies on the effects of antioxidants like ethoxyquin and tert-butyl-4-hydroxyanisole on hepatic tumorigenesis suggest a role for tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate in researching oxidative stress-related diseases (Rao et al., 1984).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The hazard statements associated with the compound are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
properties
IUPAC Name |
tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKJGBDFOUJLYHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC12CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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